Cas no 1170439-29-8 (Tetrahydro-furan-2-carboxamidine acetate)

• Product name: Tetrahydro-furan-2-carboxamidine acetate
• CAS No: 1170439-29-8
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6278823
• PubChem ID: 42614329

Tetrahydro-furan-2-carboxamidine acetate Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-furan-2-carboxamidine acetate
• 1170439-29-8
• ACETIC ACID; OXOLANE-2-CARBOXIMIDAMIDE
• AKOS006284792
• MFCD06858517
• dihydro-2(3h)-furanylidenemethanediamine acetate
• Tetrahydro-furan-2-carboxamidine HOAc
• 2-Furancarboximidamide,tetrahydro-
• SCHEMBL3712409
• Dihydro-2(3H)-furanylidenemethanediamine acetate, AldrichCPR
• acetic acid;oxolane-2-carboximidamide
• EN300-7810907

• Inchi： 1S/C5H10N2O.C2H4O2/c6-5(7)4-2-1-3-8-4;1-2(3)4/h4H,1-3H2,(H3,6,7);1H3,(H,3,4)
• InChI Key： WCWUWYSWRDYBSE-UHFFFAOYSA-N
• SMILES： O1CCCC1C(=N)N.OC(C)=O

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Tetrahydro-furan-2-carboxamidine acetate

Tetrahydro-furan-2-carboxamidine Acetate: A Comprehensive Overview

Tetrahydro-furan-2-carboxamidine acetate, also known by its CAS number 1170439-29-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

The molecular structure of Tetrahydro-furan-2-carboxamidine acetate comprises a tetrahydrofuran ring fused with a carboxamidine group. This combination imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The tetrahydrofuran moiety is known for its stability and ability to participate in hydrogen bonding, while the carboxamidine group introduces nitrogen functionalities that can interact with biological targets.

Recent studies have explored the synthesis of Tetrahydro-furan-2-carboxamidine acetate through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. These advancements not only improve the scalability of production but also align with sustainability goals in the chemical industry.

In terms of biological activity, Tetrahydro-furan-2-carboxamidine acetate has shown promise as a lead compound in drug discovery programs targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in treating various diseases, including cancer. Computational modeling techniques, such as molecular docking and dynamics simulations, have been instrumental in understanding the binding interactions between this compound and its biological targets.

The application of Tetrahydro-furan-2-carboxamidine acetate extends beyond pharmacology into materials science. Its unique properties make it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are investigating its potential as a precursor for constructing functional polymers with tailored mechanical and electronic properties.

From an environmental perspective, the ecological impact of Tetrahydro-furan-2-carboxamidine acetate has been a topic of interest. Studies have assessed its biodegradation pathways under different environmental conditions, providing insights into its persistence and potential risks to ecosystems. These findings are essential for guiding safe handling practices and regulatory frameworks surrounding this compound.

In conclusion, Tetrahydro-furan-2-carboxamidine acetate (CAS No. 1170439-29-8) stands out as a multifaceted compound with diverse applications across chemistry and biology. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in both academic and industrial settings.